Cas no 1511995-75-7 (5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1511995-75-7
• MF: C₈H₉NO₃
• MW: 167.161962270737
• MDL: MFCD23904710
• CID: 4603155
• PubChem ID: 80461560
• Update Time: 2023-11-24

5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-Methylcyclopropyl)isoxazole-3-carboxylic acid
• 5-(1-methylcyclopropyl)-1,2-oxazole-3-carboxylic acid
• D74331

• MDL： MFCD23904710
• Inchi： 1S/C8H9NO3/c1-8(2-3-8)6-4-5(7(10)11)9-12-6/h4H,2-3H2,1H3,(H,10,11)
• InChI Key： ZLGKVVPLBFAAPL-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3